1-[(3,4-dimethoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyridin-2(1H)-one

• IUPAC Name: 1-[(3,4-dimethoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C14H13F3N2O3/c1-21-11-5-6-18-10(12(11)22-2)8-19-7-3-4-9(13(19)20)14(15,16)17/h3-7H,8H2,1-2H3
• InChI Key: DHBPPMHRIMTPPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)CN2C=CC=C(C2=O)C(F)(F)F)OC
• Molecular Formula: C14H13F3N2O3
• Molecular Weight: 314.26 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions highlighting the synthetic routes to achieve specific molecular structures. For instance, a study describes the synthesis of compounds through reactions involving redox-active ligands and rare earth complexes, demonstrating the intricate processes in creating compounds with specific electronic and magnetic properties (Pointillart et al., 2009).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the properties of a compound. X-ray diffraction and spectroscopic methods are commonly used for structural elucidation. For example, crystal structure analysis has been utilized to investigate the molecular conformations and hydrogen bonding in various compounds, offering insights into their molecular architecture (Sagar et al., 2017).

Chemical Reactions and Properties

Chemical properties are influenced by the molecular structure and can be explored through various chemical reactions. Studies have detailed the photophysical, electrochemical properties, and crystal structures of compounds, providing a comprehensive understanding of their chemical behavior (Golla et al., 2020).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystallinity are essential for the practical application of chemical compounds. Research on compounds similar to the one often includes detailed physical property analysis to assess their suitability for various applications (Nelson et al., 1988).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental aspects of a compound's behavior in chemical processes. The synthesis and reactivity of compounds with antioxidant properties have been reported, illustrating the methods to assess and enhance their chemical properties (Wijtmans et al., 2004).